Cas no 1807298-02-7 (Methyl 4-cyano-2-hydroxymethyl-5-methoxybenzoate)

• Product Name: Methyl 4-cyano-2-hydroxymethyl-5-methoxybenzoate
• CAS No: 1807298-02-7
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 4952108
• Update Time: 2025-06-29

Methyl 4-cyano-2-hydroxymethyl-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-hydroxymethyl-5-methoxybenzoate

• Inchi： 1S/C11H11NO4/c1-15-10-4-9(11(14)16-2)8(6-13)3-7(10)5-12/h3-4,13H,6H2,1-2H3
• InChI Key： YMDMQZOLUHZLFH-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC(CO)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 0.6
• Topological Polar Surface Area: 79.6

Additional information on Methyl 4-cyano-2-hydroxymethyl-5-methoxybenzoate

Methyl 4-cyano-2-hydroxymethyl-5-methoxybenzoate (CAS No. 1807298-02-7): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 4-cyano-2-hydroxymethyl-5-methoxybenzoate (CAS No. 1807298-02-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyano, hydroxymethyl, and methoxy functional groups, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of Methyl 4-cyano-2-hydroxymethyl-5-methoxybenzoate is particularly noteworthy. The presence of the cyano group imparts significant electronic and steric effects, which can influence the compound's reactivity and binding properties. The hydroxymethyl group adds polarity and can participate in hydrogen bonding, while the methoxy substituent enhances lipophilicity, potentially improving cell membrane permeability and bioavailability.

Recent studies have explored the potential applications of Methyl 4-cyano-2-hydroxymethyl-5-methoxybenzoate in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, Methyl 4-cyano-2-hydroxymethyl-5-methoxybenzoate has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways. These findings highlight its potential as a novel anticancer agent, particularly for solid tumors.

In addition to its direct biological activities, Methyl 4-cyano-2-hydroxymethyl-5-methoxybenzoate has shown promise as a lead compound for drug discovery. Its unique structural features make it an excellent scaffold for the design and synthesis of more potent and selective analogs. Researchers are actively exploring structure-activity relationships (SAR) to optimize the compound's pharmacological properties and reduce potential side effects.

The safety profile of Methyl 4-cyano-2-hydroxymethyl-5-methoxybenzoate is another critical aspect of its evaluation. Preliminary toxicology studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, more comprehensive safety assessments are needed to ensure its long-term safety and efficacy.

In conclusion, Methyl 4-cyano-2-hydroxymethyl-5-methoxybenzoate (CAS No. 1807298-02-7) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications. As the field of medicinal chemistry advances, this compound is likely to play an increasingly important role in the development of novel therapies for a range of diseases.